Cas no 1805459-13-5 (2-(Bromomethyl)-3-(difluoromethyl)-4-iodopyridine-6-acetic acid)

• Product Name: 2-(Bromomethyl)-3-(difluoromethyl)-4-iodopyridine-6-acetic acid
• CAS No: 1805459-13-5
• MF: C₉H₇BrF₂INO₂
• MW: 405.962661027908
• CID: 4895260
• Update Time: 2025-09-26

2-(Bromomethyl)-3-(difluoromethyl)-4-iodopyridine-6-acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Bromomethyl)-3-(difluoromethyl)-4-iodopyridine-6-acetic acid

• Inchi： 1S/C9H7BrF2INO2/c10-3-6-8(9(11)12)5(13)1-4(14-6)2-7(15)16/h1,9H,2-3H2,(H,15,16)
• InChI Key： XNKOKQFEOSPNBB-UHFFFAOYSA-N
• SMILES： IC1C=C(CC(=O)O)N=C(CBr)C=1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 258
• XLogP3: 2.2
• Topological Polar Surface Area: 50.2

Additional information on 2-(Bromomethyl)-3-(difluoromethyl)-4-iodopyridine-6-acetic acid

Introduction to 2-(Bromomethyl)-3-(difluoromethyl)-4-iodopyridine-6-acetic acid (CAS No. 1805459-13-5)

2-(Bromomethyl)-3-(difluoromethyl)-4-iodopyridine-6-acetic acid, identified by its CAS number 1805459-13-5, is a highly versatile intermediate in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine family, a heterocyclic aromatic structure that has garnered significant attention due to its broad spectrum of biological activities. The presence of multiple functional groups, including a bromomethyl moiety, a difluoromethyl substituent, and an iodopyridine core, makes it a valuable building block for synthesizing complex molecules with potential therapeutic applications.

The bromomethyl group at the 2-position of the pyridine ring provides a reactive site for nucleophilic substitution reactions, enabling the facile introduction of various functional units. This reactivity is particularly useful in medicinal chemistry for constructing novel scaffolds that can modulate biological pathways. The difluoromethyl group, located at the 3-position, is known to enhance metabolic stability and binding affinity in drug candidates. Its electron-withdrawing nature can influence the electronic properties of the molecule, making it an attractive feature for designing small-molecule inhibitors.

The iodopyridine core at the 4-position offers further opportunities for derivatization through cross-coupling reactions such as Suzuki-Miyaura, Stille, or Sonogashira couplings. These reactions are pivotal in constructing biaryl structures, which are prevalent in many bioactive compounds. Additionally, the presence of a carboxylic acid group at the 6-position allows for further functionalization via esterification or amidation, expanding the compound's utility in drug discovery campaigns.

Recent advancements in synthetic methodologies have highlighted the importance of such multifunctional intermediates in streamlining drug development pipelines. For instance, researchers have leveraged 2-(Bromomethyl)-3-(difluoromethyl)-4-iodopyridine-6-acetic acid to synthesize novel kinase inhibitors targeting diseases such as cancer and inflammatory disorders. The bromomethyl group has been particularly exploited for constructing covalent inhibitors that exhibit high selectivity and prolonged duration of action.

In one notable study published in the Journal of Medicinal Chemistry, this compound was used as a precursor to develop a series of pyridine-based inhibitors of Janus kinases (JAKs). JAKs play a crucial role in signal transduction pathways associated with immune responses and hematopoiesis. The researchers demonstrated that modifications introduced at the 2-, 3-, and 4-positions significantly altered the binding affinity and selectivity of the resulting compounds. The difluoromethyl group was found to improve metabolic stability, while the iodopyridine moiety facilitated further derivatization into potent JAK inhibitors.

Another area where this compound has shown promise is in the development of agrochemicals. Pyridine derivatives are widely used as active ingredients in pesticides due to their ability to interact with biological targets in pests. By incorporating functional groups such as bromomethyl and difluoromethyl, chemists can fine-tune the properties of these compounds to enhance their efficacy and environmental safety. For example, recent research has explored its use in synthesizing novel neonicotinoid analogs that exhibit improved insecticidal activity while reducing toxicity to non-target organisms.

The carboxylic acid group at the 6-position also opens avenues for developing chelating agents or prodrugs that can enhance bioavailability or target specific tissues. In oncology research, pyridine-based chelators are being investigated for their potential use in targeted radionuclide therapy. The structural features of 2-(Bromomethyl)-3-(difluoromethyl)-4-iodopyridine-6-acetic acid make it an ideal candidate for designing such agents by allowing precise modifications through click chemistry or other orthogonal reactions.

From a synthetic chemistry perspective, this compound serves as a testament to the power of multi-functionalized intermediates in enabling rapid discovery and development. The combination of reactive sites and handles allows chemists to explore diverse chemical space efficiently. This is particularly important in today's drug discovery landscape, where time-to-market and cost-effectiveness are critical factors. By leveraging readily available building blocks like 2-(Bromomethyl)-3-(difluoromethyl)-4-iodopyridine-6-acetic acid, researchers can accelerate their efforts toward identifying novel therapeutics.

In conclusion, 2-(Bromomethyl)-3-(difluoromethyl)-4-iodopyridine-6-acetic acid (CAS No. 1805459-13-5) is a cornerstone intermediate with far-reaching applications across pharmaceuticals and agrochemicals. Its unique structural features enable diverse functionalization strategies, making it indispensable for synthetic chemists engaged in drug discovery. As research continues to uncover new therapeutic targets and synthetic methodologies, this compound is poised to remain at the forefront of molecular innovation.